Cas no 2229299-10-7 (2-methoxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid)

• Product Name: 2-methoxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid
• CAS No: 2229299-10-7
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6059302
• PubChem ID: 165610835
• Update Time: 2025-10-19

2-methoxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid
• 2-methoxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid
• EN300-1759471
• 2229299-10-7

• Inchi： 1S/C12H14N2O3/c1-14-7-8(6-10(17-2)12(15)16)9-4-3-5-13-11(9)14/h3-5,7,10H,6H2,1-2H3,(H,15,16)
• InChI Key： VWGCLQBASDVLDQ-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1=CN(C)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-methoxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid

Introduction to 2-methoxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid (CAS No. 2229299-10-7)

2-methoxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid, identified by its CAS number 2229299-10-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a methoxy group and a methyl-substituted pyrrolopyridine core in its molecular structure suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The synthesis and characterization of this compound involve advanced organic chemistry techniques, including multi-step functional group transformations and purification methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The 1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl moiety is particularly noteworthy, as it introduces a rigid heterocyclic framework that can enhance binding affinity to biological receptors. This structural feature has been extensively studied in the development of small-molecule inhibitors and modulators.

In recent years, there has been growing interest in the exploration of pyrrolopyridine-based compounds due to their demonstrated efficacy in various therapeutic areas. For instance, derivatives of this scaffold have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The methoxy-substituted propionic acid side chain in 2-methoxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid may contribute to its solubility and metabolic stability, which are critical factors for drug-like properties.

One of the most compelling aspects of this compound is its potential as a tool for understanding biological pathways. The methyl-substituted pyrrolopyridine core can serve as a scaffold for structure-based drug design, allowing researchers to optimize interactions with specific enzymes or receptors. This approach has been successfully applied in the development of kinase inhibitors, which are widely used in oncology therapies. The methoxy group may also play a role in modulating the electronic properties of the molecule, influencing its binding affinity and selectivity.

Recent studies have highlighted the importance of bioisosteric replacements in drug design, where structural analogs are designed to maintain biological activity while improving pharmacokinetic profiles. The propionic acid side chain in 2-methoxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid could be a target for such modifications, potentially leading to improved oral bioavailability or reduced toxicity. Furthermore, the compound's ability to engage with multiple binding sites on biological targets suggests it could be a versatile lead for developing polypharmacological agents.

The pharmaceutical industry has increasingly focused on structure-based drug design (SBDD) and computational chemistry, leveraging tools such as molecular docking and quantum mechanical calculations to predict binding modes and optimize lead compounds. The unique architecture of 2-methoxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid makes it an attractive candidate for these approaches. By integrating experimental data with computational models, researchers can accelerate the discovery process and identify novel therapeutic candidates more efficiently.

Another area of interest is the use of proteolysis-targeting chimeras (PROTACs) in targeted protein degradation (TPD). These molecules exploit the ubiquitin-proteasome system to selectively degrade disease-causing proteins. Pyrrolopyridine derivatives have been explored as components of PROTACs due to their ability to form stable complexes with target proteins. The presence of both a methoxy group and a methyl-substituted pyrrolopyridine moiety in this compound could enhance its potential as a building block for such TPD agents.

The synthesis of this compound also presents opportunities for exploring novel synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions can be employed to construct the pyrrolopyridine core efficiently. Additionally, green chemistry principles are being increasingly adopted to minimize waste and improve sustainability in pharmaceutical synthesis. The development of environmentally friendly synthetic routes for compounds like 2-methoxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid aligns with global efforts to promote sustainable drug discovery.

In conclusion,2-methoxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid (CAS No. 2229299-10-7) represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules. Its potential applications in drug development span multiple therapeutic areas, driven by its unique chemical properties and biological relevance. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an important role in future pharmaceutical innovations.